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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-1,2-propanediol (CAS No. 1874-62-0), also known as glycerol 1-ethyl ether, is a
viscous, stable, and hygroscopic liquid.[1] This colorless and odorless short-chain aliphatic
ether solvent is miscible with water, ethanol, and various organic solvents.[1] Its unique
properties make it a valuable compound in diverse scientific and industrial applications, ranging
from a solvent in pharmaceutical and cosmetic formulations to a key component in advanced
analytical techniques.[2] This technical guide provides an in-depth overview of the commercial
suppliers, chemical and physical properties, synthesis, and key experimental applications of 3-
Ethoxy-1,2-propanediol.

Commercial Suppliers

A variety of chemical suppliers offer 3-Ethoxy-1,2-propanediol, typically at purities of 98% or
greater. The selection of a supplier often depends on the required quantity, purity grade, and
specific application. Below is a summary of prominent commercial sources.
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Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-Ethoxy-1,2-

propanediol is crucial for its effective application in research and development.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/260428
https://www.lgcstandards.com/CY/en/3-Ethoxy-1-2-propanediol/p/TRC-E892770
https://www.americanchemicalsuppliers.com/list/search?search=3-ethoxy-1,2-propanediol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457766.htm
https://www.benchchem.com/product/b054293?utm_src=pdf-body
https://www.benchchem.com/product/b054293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1874-62-0
Molecular Formula CsH1203
Molecular Weight 120.15 g/mol
Colorless to light yellow clear
Appearance -
liquid
Boiling Point 222 °C (lit.)
Density 1.063 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.441 (lit.)
Flash Point 100 °C
- Miscible with water and
Solubility [1]
ethanol
LOSWWGJIGSSQDKH-
InChl Key
UHFFFAOYSA-N
SMILES Ccocc(o)co

Synthesis of 3-Ethoxy-1,2-propanediol

The synthesis of 3-Ethoxy-1,2-propanediol can be achieved through various chemical routes.
One common laboratory-scale method involves the etherification of glycerol. A generalized
representation of a two-step synthesis pathway is outlined below. The first step involves the
protection of the 1,2-diol of glycerol, for example, by forming a ketal with acetone to produce
solketal. The second step is a Williamson ether synthesis, where the remaining hydroxyl group
of solketal is deprotonated with a base and reacted with an ethylating agent, followed by
deprotection of the diol.
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Simplified Synthesis of 3-Ethoxy-1,2-propanediol
1. Base (e.g., NaH)
Acetone, Acid Catalyst 2. Ethylating Agent (e.g., C2H5Br) Acidic Hydrolysis

Protection Solketal Etherification (Deprotection) .
Glycerol (Isopropylidene glycerol) Ethyl Solketal 3-Ethoxy-1,2-propanediol

Click to download full resolution via product page

Caption: A simplified two-step synthesis pathway for 3-Ethoxy-1,2-propanediol.

Experimental Protocols: Application as an Analyte
Protectant in Gas Chromatography

3-Ethoxy-1,2-propanediol is frequently used as an "analyte protectant” in the gas
chromatographic (GC) analysis of pesticide residues.[2] Analyte protectants are compounds
that are co-injected with the sample to minimize the loss of sensitive analytes due to
interactions with active sites in the GC inlet and column.[6] This leads to improved peak
shapes, increased sensitivity, and more accurate quantification.

Preparation of Analyte Protectant (AP) Mix

A common analyte protectant mixture can be prepared as follows.[7] This mixture is designed
to protect a wide range of pesticides with varying properties.

e Stock Solutions:

o

Sorbitol: Dissolve 500 mg of sorbitol in 10 mL of acetonitrile:water (1:1 v/v).

[¢]

D-(+)-gluconic acid-d-lactone: Dissolve 500 mg of D-(+)-gluconic acid-d-lactone in 10 mL
of acetonitrile:water (6:4 v/v).

Shikimic acid: Dissolve 500 mg of shikimic acid in 10 mL of acetonitrile:water (6:4 v/v).

[¢]

[¢]

3-Ethoxy-1,2-propanediol: Use undissolved.

e Analyte Protectant (AP) Mix:
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o In a 10 mL volumetric flask, weigh 2 g of 3-Ethoxy-1,2-propanediol.
o Add 2 mL of the D-(+)-gluconic acid-&-lactone stock solution.

o Add 1 mL of the sorbitol stock solution.

o Add 1 mL of the shikimic acid stock solution.

o Fill the flask to the 10 mL mark with acetonitrile:water (7:3 v/v).

o Store the final AP mix at 4 °C.

Gas Chromatography (GC) Protocol

The following is a generalized workflow for the use of the AP mix in a GC-based analysis of
pesticide residues.
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GC Analysis Workflow with Analyte Protectants

Sample and Standard Preparation
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(e.g., QUEChERYS)

l
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'
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(e.g., 30 uL AP mix per 1 mL extract)
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4. Inject into GC-MS/MS

:
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[7. Report Results]
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Caption: A typical workflow for pesticide residue analysis using GC with analyte protectants.
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Important Considerations:

e The optimal concentration of the AP mix may vary depending on the specific analytes,
matrix, and GC system.

e Itis crucial to add the AP mix to both the calibration standards and the sample extracts to

ensure accurate quantification.[8]

 When using analyte protectants, it is important to implement a rigorous syringe rinsing
procedure after each injection to prevent residue buildup and potential carryover. Rinsing
with water or a polar solvent mixture is recommended.[7]

Supplier Selection Workflow

For researchers and drug development professionals, the selection of a suitable chemical
supplier is a critical step that can impact the quality and reproducibility of their work. The
following diagram illustrates a logical workflow for selecting a supplier for 3-Ethoxy-1,2-

propanediol.
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Supplier Selection Workflow for 3-Ethoxy-1,2-propanediol
Define Requirements
(Purity, Quantity, Grade)

'

Identify Potential Suppliers
(e.g., Sigma-Aldrich, TCI, LGC)

Request Information
(CoA, SDS, Price, Lead Time)
[Evaluate Suppliers)

“Evaluation Criteria

- Purity & Impurity Profile
- Batch-to-Batch Consistency
- Regulatory Compliance
- Technical Support
- Cost and Lead Time

Select Supplier

G’rocure MateriaD

Click to download full resolution via product page

Caption: A logical workflow for selecting a commercial supplier of 3-Ethoxy-1,2-propanediol.

Conclusion

3-Ethoxy-1,2-propanediol is a versatile chemical with a growing number of applications in
research and industry. Its availability from multiple reputable suppliers, coupled with a well-
characterized property profile, makes it an accessible and reliable choice for various scientific
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endeavors. The detailed protocols and workflows provided in this guide are intended to support
researchers, scientists, and drug development professionals in the effective procurement and
application of this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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